molecular formula C13H12Cl2O3 B6221478 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid CAS No. 2758005-52-4

3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

Cat. No. B6221478
CAS RN: 2758005-52-4
M. Wt: 287.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, also known as 3-MCPD, is an organic compound that is used in a variety of applications, including as a synthetic intermediate in the production of pharmaceuticals, agricultural chemicals, and other industrial products. 3-MCPD is a colorless crystalline solid with a melting point of 85-86 °C. Its chemical formula is C11H10Cl2O3. 3-MCPD is also known to have a wide range of physiological and biochemical effects, which can be beneficial or detrimental depending on the application.

Scientific Research Applications

3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been widely studied in scientific research due to its wide range of physiological and biochemical effects. It has been studied for its potential use in the treatment of cancer, as an anti-inflammatory agent, and as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has also been studied for its potential use as an insecticide and as a fungicide.

Mechanism of Action

The exact mechanism of action of 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting COX-2, 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, as well as anti-cancer and anti-fungal properties. It has also been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid in lab experiments is its wide range of biochemical and physiological effects. It can be used to study the effects of inflammation, pain, and cancer, as well as to investigate the effects of COX-2 inhibition. However, 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is also known to be toxic at high concentrations, and so it should be used with caution in laboratory experiments.

Future Directions

The potential applications of 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid are still being explored. Possible future directions include further research into its anti-cancer and anti-fungal properties, as well as its potential use as an insecticide. Additionally, further research into its mechanism of action, including its effects on COX-2, could lead to new therapeutic applications. Finally, further research into its toxicity at high concentrations could lead to improved safety protocols for laboratory experiments.

Synthesis Methods

3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid can be synthesized in a two-step process that involves the reaction of 3,4-dichlorophenyl acetonitrile with an organic base. In the first step, 3,4-dichlorophenyl acetonitrile is reacted with an organic base (such as sodium hydroxide or potassium hydroxide) in a polar solvent (such as methanol or ethanol) to form 3-chloro-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid. In the second step, this intermediate is reacted with chlorine gas to form 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,4-dichlorophenylacetic acid", "methylamine", "2,3-dichloro-1,4-dioxane", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "1. 3,4-dichlorophenylacetic acid is reacted with methylamine in the presence of sulfuric acid to form 3-(3,4-dichlorophenyl)-1-methyl-2-oxoazetidine.", "2. The resulting azetidine is then reacted with 2,3-dichloro-1,4-dioxane in the presence of sodium hydroxide to form 3-(3,4-dichlorophenyl)-1-methyl-2-oxabicyclo[2.1.1]hexane.", "3. The oxabicyclohexane is then hydrolyzed with sodium hydroxide to form the corresponding carboxylic acid.", "4. The carboxylic acid is then purified by extraction with ethyl acetate and washing with sodium bicarbonate and water, followed by drying over magnesium sulfate." ] }

CAS RN

2758005-52-4

Molecular Formula

C13H12Cl2O3

Molecular Weight

287.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.